Cas no 2171667-62-0 (3-cyclopropyl-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}propanoic acid)

• Product Name: 3-cyclopropyl-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}propanoic acid
• CAS No: 2171667-62-0
• MF: C₂₅H₂₇N₃O₆
• MW: 465.498386621475
• CID: 6520948
• PubChem ID: 165541576
• Update Time: 2025-11-04

3-cyclopropyl-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}propanoic acid
• 2171667-62-0
• 3-cyclopropyl-2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}propanoic acid
• EN300-1480117

• Inchi： 1S/C25H27N3O6/c29-22(26-13-23(30)28-21(24(31)32)11-15-9-10-15)12-27-25(33)34-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-21H,9-14H2,(H,26,29)(H,27,33)(H,28,30)(H,31,32)
• InChI Key： WQXFUKFPHHUDJA-UHFFFAOYSA-N
• SMILES： OC(C(CC1CC1)NC(CNC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O)=O

Computed Properties

• Exact Mass: 465.18998559g/mol
• Monoisotopic Mass: 465.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 134Ų

Additional information on 3-cyclopropyl-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}propanoic acid

Introduction to 3-cyclopropyl-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}propanoic acid (CAS No. 2171667-62-0)

3-cyclopropyl-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}propanoic acid, identified by its CAS number 2171667-62-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structure, which includes multiple functional groups that contribute to its unique chemical and biological properties. The presence of a cyclopropyl moiety, combined with amino and carbonyl functionalities, suggests potential applications in drug design and development, particularly in the synthesis of bioactive molecules.

The structural framework of 3-cyclopropyl-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}propanoic acid incorporates several key features that make it of interest to researchers. The fluoren-9-ylmethyl methoxycarbonyl group is a common protective group in peptide chemistry, often used to shield amino groups during synthetic procedures. This group can be selectively removed under specific conditions, allowing for further functionalization or coupling reactions. The presence of multiple acetamido units indicates a high degree of solubility in polar solvents, which is advantageous for both synthetic and analytical purposes.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery. The cyclopropyl group, while relatively rare in natural products, has been shown to enhance binding affinity and metabolic stability in certain drug candidates. This structural feature has led to its incorporation into various pharmacophores designed to interact with biological targets such as enzymes and receptors. The complexity of 3-cyclopropyl-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}propanoic acid makes it a promising candidate for further investigation in this context.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The fluoren moiety is known for its fluorescence properties, which can be exploited in imaging techniques and biosensors. Additionally, the presence of multiple amide bonds provides opportunities for hydrogen bonding interactions, which are crucial for the design of high-affinity ligands. These characteristics make 3-cyclopropyl-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}propanoic acid an attractive starting point for exploring new therapeutic strategies.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoren-9-ylmethyl methoxycarbonyl group typically requires protection-deprotection strategies to prevent unwanted side reactions. Similarly, the installation of the cyclopropyl group often necessitates specialized methodologies to achieve regioselectivity and minimize byproduct formation. These synthetic challenges highlight the importance of advanced chemical techniques in the preparation of complex molecules like 3-cyclopropyl-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}propanoic acid.

Recent advances in computational chemistry have also contributed to the study of this compound. Molecular modeling techniques can predict binding interactions between 3-cyclopropyl-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}propanoic acid and biological targets, providing valuable insights into its potential pharmacological activity. These predictions can guide experimental efforts by identifying key residues involved in binding and optimizing molecular properties for improved efficacy. Such integrative approaches are essential for translating laboratory discoveries into viable therapeutic agents.

The pharmacological profile of 3-cyclopropyl-2-{2-(Fluorenylmethoxycarbonylamino)acetyl-(N-(acetylamino)acetyl)-aminocaproic acid, as it might be referred to more succinctly, remains an area of active investigation. Initial studies suggest that this compound exhibits moderate activity against certain enzymatic targets, making it a candidate for further optimization. The ability to fine-tune its structure through medicinal chemistry interventions could lead to the discovery of novel drugs with enhanced potency and selectivity.

The role of chirality in pharmaceuticals cannot be overstated. While not explicitly mentioned in the name, stereochemical considerations may play a significant role in the biological activity of this compound. Future research may explore enantiomerically pure forms or derivatives with tailored stereochemistry to improve therapeutic outcomes. This underscores the importance of considering all aspects of molecular structure when designing new drugs.

The environmental impact and sustainability of chemical synthesis are also critical factors in modern drug development. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Techniques such as flow chemistry and biocatalysis are being explored as alternatives to traditional batch processing methods. These innovations not only improve efficiency but also align with broader sustainability goals within the pharmaceutical industry.

In conclusion,3-cyclopropyl{[(N-Furo[3',4':5',6'-cd]ylylcarbonylamino)acetyl](N-acetylamino)acetyl}-aminopropanoic acid (CAS No 2171667{62}-0) represents a fascinating example of how complex molecular architectures can lead to novel pharmacological entities. Its structural features offer opportunities for further exploration in drug discovery, while its synthetic challenges highlight the ongoing need for innovation in chemical methodology. As research continues to uncover new applications for this compound,3-cyclopropyl{[(N-Furo[3',4':5',6'-cd]ylylcarbonylamino)acetyl](N-acetylamino)acetyl}-aminopropanoic acid (CAS No 2171667{62}-0) is poised to play a significant role in shaping future therapeutic strategies.